Cas no 62299-05-2 (Carbamodithioic acid, [1-(2,4-dimethylphenyl)-2-phenylethyl]-)

• Product name: Carbamodithioic acid, [1-(2,4-dimethylphenyl)-2-phenylethyl]-
• CAS No: 62299-05-2
• MF: C₁₇H₁₉NS₂
• MW: 301.469461679459
• CID: 450163
• PubChem ID: 71387756

Carbamodithioic acid, [1-(2,4-dimethylphenyl)-2-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid, [1-(2,4-dimethylphenyl)-2-phenylethyl]-
• [1-(2,4-dimethylphenyl)-2-phenylethyl]carbamodithioic acid
• 62299-05-2
• DTXSID50809863

• Inchi： InChI=1S/C17H19NS2/c1-12-8-9-15(13(2)10-12)16(18-17(19)20)11-14-6-4-3-5-7-14/h3-10,16H,11H2,1-2H3,(H2,18,19,20)
• InChI Key： ITMJYZXUYFQHDJ-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)C(CC2=CC=CC=C2)NC(=S)S)C

Computed Properties

• Exact Mass: 301.09607
• Monoisotopic Mass: 301.09589196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 45.1Ų

Experimental Properties

• PSA: 12.03